molecular formula C15H13N3O2 B2715997 6-allyl-3-methyl-4-phenylisoxazolo[3,4-d]pyridazin-7(6H)-one CAS No. 185333-65-7

6-allyl-3-methyl-4-phenylisoxazolo[3,4-d]pyridazin-7(6H)-one

Cat. No.: B2715997
CAS No.: 185333-65-7
M. Wt: 267.288
InChI Key: NYBMHBRHJMBONN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “6-allyl-3-methyl-4-phenylisoxazolo[3,4-d]pyridazin-7(6H)-one” is a complex organic molecule. It is related to a series of 6-phenylisoxazolo[3,4-b]pyridin-3-amine derivatives .

Scientific Research Applications

Chemical Structure and Derivatives

The research on isoxazolo[3,4-d]pyridazin derivatives, including the 6-allyl-3-methyl-4-phenyl variant, primarily focuses on their chemical structures and potential for creating novel compounds. Studies have explored various methods for synthesizing these derivatives, such as the condensation processes and reactions with nitrile oxides and hydrazine hydrate. These methods have led to the creation of several methylation products and other derivatives with unique structural characteristics and potential applications in various fields (Desimoni & Finzi, 1967), (Ruano, Bercial, Fraile, & Martín, 2002).

Crystal Structure Analysis

Detailed investigations into the crystal and molecular structures of isoxazolo[3,4-d]pyridazin derivatives, such as the 3-phenyl-7-bromoisoxazolo variant, have been conducted. These studies reveal the molecular orientations, bond distances, angles, and hydrogen bonding, providing insights into the physical properties that could influence their applications in various scientific fields (Bovio & Locchi, 1972).

Potential as Aldose Reductase Inhibitors

Isoxazolo[3,4-d]pyridazin-7(6H)-one derivatives have been examined as potential substrates for synthesizing aldose reductase inhibitors. These compounds show promise in inhibiting aldose reductase, a key enzyme involved in the management of complications related to diabetes (Costantino, Rastelli, Gamberini, Giovannoni, Dal Piaz, Vianello, & Barlocco, 1999).

Exploration of Antimicrobial Properties

Some derivatives of isoxazolo[3,4-d]pyridazin have been studied for their antimicrobial activities. These compounds have been tested against various types of bacteria and fungi, showing promising results in inhibiting the growth of these microorganisms (Abou-Elmagd, El-ziaty, & Abdalha, 2015).

Use in Synthesis of Diverse Chemical Compounds

The isoxazolo[3,4-d]pyridazin structure serves as a building block for synthesizing a variety of chemical compounds. Research has shown that it can be transformed into different derivatives with potential applications in chemical, pharmaceutical, and materials science (Ibrahim & Behbehani, 2014).

Properties

IUPAC Name

3-methyl-4-phenyl-6-prop-2-enyl-[1,2]oxazolo[3,4-d]pyridazin-7-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H13N3O2/c1-3-9-18-15(19)14-12(10(2)20-17-14)13(16-18)11-7-5-4-6-8-11/h3-8H,1,9H2,2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NYBMHBRHJMBONN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C2C(=NN(C(=O)C2=NO1)CC=C)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H13N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID501323236
Record name 3-methyl-4-phenyl-6-prop-2-enyl-[1,2]oxazolo[3,4-d]pyridazin-7-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501323236
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

267.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

26.8 [ug/mL] (The mean of the results at pH 7.4)
Record name SID24820393
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

CAS No.

185333-65-7
Record name 3-methyl-4-phenyl-6-prop-2-enyl-[1,2]oxazolo[3,4-d]pyridazin-7-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501323236
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.